Cas no 1934783-67-1 (tert-butyl N-(3-amino-2,3-dihydro-1H-inden-1-yl)carbamate)

• Product Name: tert-butyl N-(3-amino-2,3-dihydro-1H-inden-1-yl)carbamate
• CAS No: 1934783-67-1
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5246814
• Update Time: 2025-06-20

tert-butyl N-(3-amino-2,3-dihydro-1H-inden-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-amino-2,3-dihydro-1H-inden-1-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-(3-amino-2,3-dihydro-1H-inden-1-yl)carbamate

• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-12-8-11(15)9-6-4-5-7-10(9)12/h4-7,11-12H,8,15H2,1-3H3,(H,16,17)
• InChI Key： DQGNMUBNGRMSAQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2=C(C=CC=C2)C(N)C1

Additional information on tert-butyl N-(3-amino-2,3-dihydro-1H-inden-1-yl)carbamate

Introduction to Tert-butyl N-(3-amino-2,3-dihydro-1H-inden-1-yl)carbamate (CAS No. 1934783-67-1)

Tert-butyl N-(3-amino-2,3-dihydro-1H-inden-1-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 1934783-67-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a tert-butyl group and an indene core with an amino substituent, has garnered attention due to its structural complexity and potential biological activities. The N-(3-amino-2,3-dihydro-1H-inden-1-yl)carbamate moiety suggests a possible role in modulating biological pathways, making it a valuable candidate for further investigation in drug discovery and development.

The structural framework of tert-butyl N-(3-amino-2,3-dihydro-1H-inden-1-yl)carbamate incorporates several key pharmacophoric elements that are often explored in medicinal chemistry. The indene ring system, characterized by its aromaticity and planar structure, provides a stable scaffold for interactions with biological targets. Additionally, the presence of an amino group at the 3-position of the indene ring enhances the compound's potential to engage in hydrogen bonding, a critical interaction mode in many drug-receptor complexes.

The tert-butyl group at the carbamate position serves multiple purposes. Chemically, it acts as a steric shield, influencing the compound's solubility and metabolic stability. Biologically, this bulky substituent can modulate binding affinity by introducing steric hindrance or by affecting the conformational flexibility of the molecule. Such features are often exploited to optimize drug-like properties, including bioavailability and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological behavior of complex molecules like tert-butyl N-(3-amino-2,3-dihydro-1H-inden-1-yl)carbamate. These techniques allow researchers to simulate interactions with potential targets, such as enzymes or receptors, providing insights into mechanism-of-action and optimizing lead compounds for clinical development. The integration of machine learning algorithms has further accelerated this process by identifying promising analogs based on structural and functional data.

In the context of drug discovery, tert-butyl N-(3-amino-2,3-dihydro-1H-inden-1-yl)carbamate represents an intriguing example of how structural diversity can be leveraged to uncover novel therapeutic agents. The indene scaffold is known to be present in several bioactive natural products and pharmaceuticals, suggesting that derivatives like this may exhibit desirable pharmacological properties. For instance, indene derivatives have been investigated for their potential roles in modulating inflammatory pathways, neurodegenerative diseases, and cancer biology.

The carbamate functional group is another key feature with broad applications in medicinal chemistry. Carbamates are known for their ability to form stable amide-like bonds with biological targets, often leading to potent and selective interactions. The N-(3-amino-2,3-dihydro-1H-inden-1-yl)carbamate moiety in this compound may thus contribute to its binding affinity by engaging in hydrogen bonding or other non-covalent interactions with protein or nucleic acid targets.

Current research trends indicate that hybrid molecules combining elements from different chemical classes are becoming increasingly important in drug development. Tert-butyl N-(3-amino-2,3-dihydro-1H-inden-1-yl)carbamate exemplifies this trend by integrating features from both indene-based compounds and carbamate-containing molecules. Such hybrid structures often exhibit enhanced biological activity due to synergistic effects between different pharmacophoric units.

The synthesis of tert-butyl N-(3-amino-2,3-dihydro-1H-inden-1-yl)carbamate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of intricate molecular frameworks like this one. These advances not only facilitate the preparation of target compounds but also allow for rapid exploration of structural analogs through combinatorial chemistry approaches.

Evaluation of the pharmacological potential of tert-butyl N-(3-amino-2,3-dihydro-1H-inden-1-yI)carbamate requires rigorous testing across multiple platforms. In vitro assays can provide initial insights into biological activity by measuring interactions with specific enzymes or receptors. Subsequent studies often involve cell-based models to assess functional outcomes and toxicity profiles. Preclinical animal models further refine our understanding of efficacy and safety before progression to human clinical trials.

The role of computational tools in predicting pharmacokinetic properties cannot be overstated. Software packages capable of simulating absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles help guide optimization efforts by identifying potential liabilities early in the development process. For tert-butyl N-(3-amino--2S-dihydro-lH-inden-l-yI)-carbamate, such simulations could reveal critical information about its bioavailability or metabolic stability.

Collaborative efforts between academic researchers and industry scientists are essential for translating promising compounds like this into viable therapeutic options. Open innovation models foster knowledge sharing and accelerate progress by leveraging diverse expertise across multiple disciplines. As a result, tert-butyl N-(S-amino--23-dihydro-lH-inden-l-yI)-carbamate may soon contribute to new treatment strategies for various diseases through continued research and development.